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Compound Focus: Chlorpyrifos-d10

CAS No.: 285138-81-0

Cat. No.: S804346

Get Quote

The following table consolidates key quantitative data for Chlorpyrifos-d10 from the search results for easy

comparison.

Specification Value / Description

Isotopic Purity 99 atom % D [1]

Chemical Purity (CP) 97% [1]

CAS Registry No. 285138-81-0 [2]

Molecular Formula C(9)HD({10})Cl(_3)NO(_3)PS [2]

Molecular Weight 360.65 g/mol [2]

Physical Form Solid [2]

Melting Point 38-39 °C [1]

Storage Temperature 2-8°C [1] / -20°C (long-term) [2]
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Chlorpyrifos-d10 is primarily used as an internal standard for quantitative analysis by GC-MS or LC-MS,

ensuring accuracy in detecting and measuring unlabeled Chlorpyrifos in complex samples [2] [3]. Its

applications include environmental monitoring, residue analysis in food safety, and quality control for

method validation [1] [3].

The typical workflow involves adding a known amount of Chlorpyrifos-d10 to a sample at the start of

processing. The following diagram outlines this general experimental workflow for quantitative residue

analysis:

Sample Collection
(e.g., water, soil, food)

Spike with Chlorpyrifos-d10
Internal Standard

Extraction & Processing

Instrumental Analysis
(GC-MS / LC-MS)

Data Quantification
(Compare analyte/internal standard response)

Result Reporting

Click to download full resolution via product page

Typical workflow for using Chlorpyrifos-d10 as an internal standard in residue analysis.
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Safety and Handling Information

Chlorpyrifos-d10 requires careful handling as it is classified as a dangerous substance [1]:

Hazard Statements: Acute toxicity via inhalation, oral, and dermal routes, as well as severe aquatic

toxicity [1].
Precautionary Measures: Use appropriate personal protective equipment (PPE) including

eyeshields, faceshields, gloves, and respirator cartridges [1].
Target Organ: The respiratory system is identified as a target organ [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b804346#chlorpyrifos-d10-isotopic-

purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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